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Compound of Interest

Compound Name: But-3-ynal

Cat. No.: B1197866 Get Quote

A Technical Overview of But-3-ynal: Physical
Properties
For Researchers, Scientists, and Drug Development Professionals

But-3-ynal, a reactive organic compound, holds significance as a versatile building block in

organic synthesis and as a metabolite in biological systems. This technical guide provides a

concise overview of its fundamental physical properties, crucial for its application in research

and development.

Core Physical Characteristics
But-3-ynal is an aldehyde featuring a terminal alkyne group.[1][2] Its unique structure,

containing both an electrophilic aldehyde and a nucleophilic alkyne, dictates its reactivity and

physical behavior.[1] Understanding these properties is paramount for designing synthetic

routes and for its application in metabolic studies.

Tabulated Physical Data
The following table summarizes the key physical properties of But-3-ynal for easy reference

and comparison.
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Physical Property Value Units

Molecular Weight 68.07 g/mol g/mol

Boiling Point 81.6 - 82 °C at 760 mmHg

Molecular Formula C₄H₄O

This data is compiled from multiple sources confirming the molecular weight to be

approximately 68.07 g/mol and the boiling point to be around 81.6°C to 82°C under standard

atmospheric pressure.[1][3][4]

Experimental Protocols
Detailed experimental methodologies for determining these physical properties are

standardized in the field of analytical chemistry.

Boiling Point Determination: The boiling point is experimentally determined by distillation at

atmospheric pressure (760 mmHg). The temperature at which the vapor pressure of the

liquid equals the surrounding atmospheric pressure is recorded as the boiling point. For a

compound like But-3-ynal, this would involve heating the liquid under controlled conditions

and measuring the temperature of the vapor that is in equilibrium with the refluxing liquid.

Molecular Weight Determination: The molecular weight is typically calculated based on the

compound's molecular formula (C₄H₄O), which is determined through elemental analysis and

mass spectrometry.[1][2][3][4][5] For But-3-ynal, the calculation is as follows:

(4 x Atomic Weight of Carbon) + (4 x Atomic Weight of Hydrogen) + (1 x Atomic Weight of

Oxygen)

(4 x 12.01) + (4 x 1.008) + (1 x 16.00) = 68.07 g/mol

Logical Relationship of Properties
The physical properties of But-3-ynal are intrinsically linked to its molecular structure. The

following diagram illustrates this relationship.
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Relationship of But-3-ynal's Structure to its Physical Properties
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Caption: Logical flow from molecular structure to physical properties of But-3-ynal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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